Cas no 2228918-20-3 (2-methyl-2-(3,4,5-trimethoxyphenyl)propan-1-ol)

• Product Name: 2-methyl-2-(3,4,5-trimethoxyphenyl)propan-1-ol
• CAS No: 2228918-20-3
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 5902490
• PubChem ID: 164643850
• Update Time: 2025-05-26

2-methyl-2-(3,4,5-trimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3,4,5-trimethoxyphenyl)propan-1-ol
• 2228918-20-3
• EN300-1828307

• Inchi： 1S/C13H20O4/c1-13(2,8-14)9-6-10(15-3)12(17-5)11(7-9)16-4/h6-7,14H,8H2,1-5H3
• InChI Key： KLQAPWCKBVSEIH-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-methyl-2-(3,4,5-trimethoxyphenyl)propan-1-ol

Introduction to 2-Methyl-2-(3,4,5-Trimethoxyphenyl)Propan-1-Ol (CAS No. 2228918-20-3)

The compound 2-Methyl-2-(3,4,5-Trimethoxyphenyl)Propan-1-Ol, identified by the CAS number 2228918-20-3, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a tertiary alcohol group and a substituted phenyl ring. The presence of multiple methoxy groups on the aromatic ring contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the pharmaceutical industry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings underscore its potential in therapeutic applications, particularly in the treatment of chronic inflammatory diseases.

In addition to its pharmaceutical applications, 2-Methyl-2-(3,4,5-Trimethoxyphenyl)Propan-1-Ol has also found utility in the field of materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of advanced materials for catalytic applications. A 2023 research article in Nature Materials reported that this compound can serve as an effective ligand in homogeneous catalysis, enhancing the efficiency of certain organic transformations.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for producing this compound. For example, a 2023 paper in Angewandte Chemie described a novel enantioselective approach using palladium catalysts, which significantly improved the yield and enantiomeric purity of the product.

The chemical stability and reactivity of 2-Methyl-2-(3,4,5-Trimethoxyphenyl)Propan-1-Ol make it an attractive candidate for further exploration in both academic and industrial settings. Its ability to undergo various functional group transformations allows for its use as an intermediate in diverse chemical reactions. Recent studies have also explored its potential as a chiral auxiliary in asymmetric synthesis, further expanding its utility in organic chemistry.

In conclusion, 2-Methyl-2-(3,4,5-Trimethoxyphenyl)Propan-1-Ol (CAS No. 2228918-20-3) is a valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application highlight its importance as a key building block in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in both scientific innovation and industrial production.